3-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine

• Molecular Formula: C7H8ClN3
• Molecular Weight: 169.61 g/mol
• IUPAC Name: 3-chloro-5,6,7,8-tetrahydropyrido[3,4-b]pyrazine
• InChI: InChI=1S/C7H8ClN3/c8-7-4-10-5-1-2-9-3-6(5)11-7/h4,9H,1-3H2
• InChI Key: QLZZLKMHLZCZJD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=NC(=CN=C21)Cl

Description

3-Chloro-5,6,7,8-tetrahydropyrido[3,4-b]pyrazine (CAS: 1029721-23-0) is a bicyclic heterocyclic compound of significant interest in medicinal chemistry as a versatile synthetic intermediate. Its molecular formula is C7H8ClN3 . The structure consists of a pyrazine ring fused to a tetrahydropyridine ring, with a chlorine atom serving as a reactive handle for further functionalization, typically via metal-catalyzed cross-coupling or nucleophilic substitution reactions . The core tetrahydropyrido[3,4-b]pyrazine scaffold is a nitrogen-rich heterocycle recognized for its potential in drug discovery . While research on this specific chloro-derivative is ongoing, closely related structural analogs have been investigated for their diverse biological activities. For instance, pyrazine-based hybrids are found in compounds with demonstrated anticancer, antibacterial, and anti-inflammatory properties . Furthermore, the broader chemical class of pyrido[3,4-c]pyridazines has been identified as a promising but underexplored scaffold in pharmaceutical research, highlighting the potential of such fused ring systems for developing novel therapeutics . This compound is supplied for research applications as a chemical building block. It is intended for use by qualified researchers in the synthesis of more complex molecules for experimental purposes, such as exploring structure-activity relationships (SAR) in hit-to-lead optimization campaigns . Handling Note: This product is labeled "For Research Use Only" (RUO). It is not intended for diagnostic or therapeutic procedures in humans or animals, nor is it for personal use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine typically involves the cyclization of appropriate precursors. One common method includes the reaction of 5,6,7,8-tetrahydropyrido[3,4-B]pyrazine with chlorinating agents under controlled conditions. The reaction is often carried out in the presence of a base such as potassium carbonate and a solvent like dimethyl sulfoxide (DMSO) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles such as amines or thiols.

Oxidation Reactions: The compound can be oxidized to form corresponding N-oxides.

Reduction Reactions: Reduction can lead to the formation of tetrahydropyrido derivatives.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or primary amines in polar solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products Formed

Substitution: Formation of substituted pyrido[3,4-B]pyrazines.

Oxidation: Formation of N-oxides.

Reduction: Formation of tetrahydropyrido derivatives.

Scientific Research Applications

Biological Activities

The biological activities of 3-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine have been explored in several studies:

Anticancer Activity

Research has demonstrated that derivatives of this compound exhibit significant antiproliferative effects against various cancer cell lines. For instance:

• Cell Lines Tested : The compound was evaluated against human colon cancer cell lines such as HCT-116 and HT-29.
• Mechanism of Action : It was found to induce apoptosis through mitochondrial pathways by modulating proteins such as Bax and Bcl2, leading to cell death via caspase activation .

Antioxidant Properties

Studies indicate that certain derivatives possess antioxidant capabilities which are crucial for protecting cells from oxidative stress. This property is particularly beneficial in preventing cellular damage associated with chronic diseases.

Neuropharmacological Effects

There is emerging evidence suggesting that compounds similar to 3-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine may act as dual orexin receptor antagonists. These compounds have shown potential in promoting sleep and managing sleep disorders by regulating neurotransmitter activity .

Applications in Drug Development

Given its promising biological activities, 3-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine is being investigated for several therapeutic applications:

Cancer Therapeutics

The ability to induce apoptosis in cancer cells positions this compound as a candidate for further development into anticancer agents.

Sleep Disorders

With its neuropharmacological properties, it may be explored as a treatment for insomnia or other sleep-related conditions.

Antioxidant Formulations

The antioxidant properties can be harnessed in formulations aimed at reducing oxidative stress in various medical conditions.

Case Studies and Research Findings

Several studies have documented the efficacy and potential applications of 3-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine:

Study	Focus	Findings
Kassis et al., 2020	Anticancer Activity	Induced apoptosis in HT-29 cells via mitochondrial pathways .
Naseri et al., 2022	Neuropharmacological Effects	Identified as a dual orexin receptor antagonist with sleep-promoting activity .
Research on Antioxidants	Oxidative Stress	Demonstrated significant antioxidant activity .

Mechanism of Action

The mechanism of action of 3-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain kinases or interact with DNA, leading to changes in cellular processes. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Key Analogs :

Compound Name	CAS Number	Similarity Score	Key Features
6-Chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine	1303588-27-3	0.67	Chlorine at position 6; pyrazine ring partially saturated
5,6,7,8-Tetrahydro-1,8-naphthyridine-2-methanamine	1210129-64-8	0.75	Naphthyridine core with amine substituent; higher similarity due to fused rings
3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine	886886-04-0	N/A	Triazole fusion; methyl substituent instead of chlorine

Electronic and Optical Properties

Pyrido[3,4-b]pyrazine derivatives exhibit strong electron-withdrawing capabilities. In π-conjugated copolymers with thiophene, pyrido[3,4-b]pyrazine units show UV-vis absorption maxima at ~633 nm, red-shifted by 30 nm compared to pyridine or quinoxaline analogs, indicating enhanced charge-transfer interactions . This property is critical for applications in organic electronics.

Reactivity and Functionalization

• Hydrogenation Regioselectivity : Pyrido[2,3-b]pyrazines hydrogenate preferentially on the pyrazine ring under mild conditions, but substituents (e.g., 2,3-diphenyl) can shift selectivity to the pyridine ring. Solvent acidity (e.g., acetic acid) further influences product distribution .
• Chlorine as a Leaving Group : In selenazole derivatives, chlorine in pyrazolo[3,4-b]pyrazine acts as a leaving group for nucleophilic substitution with selenium .

Biological Activity

3-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine is a heterocyclic compound that belongs to the pyrazine family. This compound has garnered attention due to its potential biological activities, particularly in the fields of oncology and pharmacology. This article explores the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological models, and potential therapeutic applications.

• Molecular Formula : C₇H₈ClN₃
• Molecular Weight : 169.61 g/mol
• CAS Number : 1935398-58-5

Research indicates that compounds within the pyrazine family exhibit significant anti-cancer properties. The mechanisms often involve the induction of apoptosis in cancer cells through various pathways:

• Apoptosis Induction : Pyrazine derivatives can modulate key apoptotic factors such as Bcl-2 and Bax. For instance, studies have shown that specific derivatives can downregulate anti-apoptotic proteins (Bcl-2) while upregulating pro-apoptotic proteins (Bax), leading to increased apoptosis in cancer cell lines such as K562 (chronic myeloid leukemia) cells .
• Cell Cycle Arrest : Compounds similar to 3-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine have demonstrated the ability to induce cell cycle arrest at the G0/G1 phase, which is a critical mechanism for inhibiting cancer cell proliferation .

In Vitro Studies

A number of studies have been conducted to evaluate the biological activity of related pyrazine compounds:

• Cell Viability Assays : In vitro assays using MTT and Annexin V/PI staining techniques have shown that certain pyrazine derivatives can inhibit cell viability with IC50 values ranging from 20 to 120 μM over a period of 24 to 72 hours. For example, a derivative with structural similarities exhibited an IC50 of 25 μM against K562 cells after 72 hours of treatment .

Case Study: K562 Cell Line

A notable study focused on the effects of a new pyrazine derivative on K562 cells:

• Treatment Concentrations : Cells were treated with concentrations ranging from 20 μM to 120 μM.
• Findings : The treatment led to significant morphological changes indicative of apoptosis and increased sub-G1 populations in flow cytometry analyses. Additionally, there was a marked decrease in Bcl-2 and Survivin expression levels post-treatment .

Data Table: Summary of Biological Activities

Compound Name	IC50 (μM)	Mechanism of Action	Target Cell Line
3-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine	TBD	Induces apoptosis via Bcl-2/Bax modulation	K562 (Leukemia)
2-methoxy-5-(oxiran-2-ylmethyl) phenyl pyrazine	25	Induces apoptosis	K562

Potential Therapeutic Applications

Given its biological activity profile, 3-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine may have potential applications in:

• Cancer Treatment : As an anti-cancer agent targeting specific pathways involved in cell survival and proliferation.
• Drug Development : Its structure allows for modifications that could enhance efficacy or reduce toxicity.